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Compound of Interest

Compound Name: Pseudooxynicotine

Cat. No.: B1209223 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols and logistical information for the handling

and disposal of Pseudooxynicotine. Due to limited specific toxicity data, a precautionary

approach is strongly advised. Pseudooxynicotine is a derivative of nicotine, a substance with

well-documented high toxicity.[1][2] Therefore, handling procedures should reflect the potential

hazards associated with nicotine until more specific data for Pseudooxynicotine becomes

available.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of

Pseudooxynicotine.

Property Value

Molecular Formula C₁₀H₁₄N₂O

Molecular Weight 178.23 g/mol

Appearance Colorless to pale yellow liquid or solid[1]

CAS Number 2055-23-4

Water Solubility 7.2 g/L

pKa (Strongest Basic) 10.28
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Health and Safety Hazards
While a definitive toxicity profile for Pseudooxynicotine is not readily available, its structural

relationship to nicotine necessitates treating it as a potentially hazardous substance.[1]

Nicotine is known to be fatal if swallowed, inhaled, or in contact with skin.[3][4] Therefore,

exposure to Pseudooxynicotine should be minimized through all routes.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure.[1][2]

PPE Category Required Equipment
Specifications & Best
Practices

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended.[2] Always

inspect for damage before use

and change gloves

immediately if contaminated or

torn.[5]

Eye & Face Protection
Safety goggles with side

shields or face shield

Protects against splashes or

aerosols.[2]

Body Protection Long-sleeved laboratory coat

Should be made of a low-

permeability fabric with a solid

front and tight-fitting cuffs.[5][6]

Respiratory Protection NIOSH-approved respirator

Essential when working

outside of a certified chemical

fume hood or if there is a risk

of generating aerosols or dust.

[2][6]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is critical for laboratory safety.[7][8]

Step 1: Preparation
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Consult Safety Data Sheet (SDS): Always read the most current SDS for

Pseudooxynicotine before beginning work.[1]

Work Area Setup: All handling of Pseudooxynicotine should be conducted within a certified

chemical fume hood to minimize inhalation exposure.[9]

Emergency Equipment: Ensure an eye wash station, safety shower, and appropriate spill kit

are readily accessible and unobstructed.[8]

Step 2: Handling

Avoid Contamination: Use dedicated spatulas and glassware. Do not eat, drink, or apply

cosmetics in the handling area.[5]

Prevent Aerosolization: Handle the compound carefully to avoid generating dust or aerosols.

[9]

Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after

completing work and before leaving the laboratory.[1]

Step 3: Storage

Container: Store in a tightly sealed, clearly labeled container.[1]

Location: Keep in a cool, dry, and well-ventilated area designated for toxic chemicals.

Segregation: Store away from incompatible materials.

Disposal Plan
Pseudooxynicotine and any contaminated materials must be disposed of as hazardous

waste.

Waste Segregation:

Solid Waste: All contaminated disposables (e.g., gloves, pipette tips, wipes) must be

collected in a designated, sealed, and clearly labeled hazardous waste container.[10]
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Liquid Waste: Collect all solutions containing Pseudooxynicotine in a separate, sealed,

and labeled hazardous waste container. Do not pour down the drain.[10][11]

Empty Containers: Containers that held Pseudooxynicotine must be treated as

hazardous waste unless they have been triple-rinsed, with the rinsate collected as

hazardous waste.[5]

Final Disposal:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste contractor.

Incineration at a permitted facility is a common disposal method for nicotine-related waste.

[10]

Workflow for Safe Handling
The following diagram outlines the procedural workflow for safely managing

Pseudooxynicotine in a laboratory setting.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal Phase

Consult SDS

Assemble PPE

Prepare Fume Hood

Weigh & Transfer Compound

Perform Experimental Procedure

Decontaminate Work Area

Segregate Hazardous Waste

Store Waste for Pickup

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A procedural workflow for handling Pseudooxynicotine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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